2-(((2-aminoethyl)thio)methyl)-6-isopropylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-(2-aminoethylsulfanylmethyl)-6-propan-2-yl-3H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C12H17N3OS2/c1-7(2)9-5-8-11(16)14-10(6-17-4-3-13)15-12(8)18-9/h5,7H,3-4,6,13H2,1-2H3,(H,14,15,16)
• InChI Key: INSSFFDPTIRGPP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(S1)N=C(NC2=O)CSCCN
• Molecular Formula: C12H17N3OS2
• Molecular Weight: 283.4 g/mol
• CAS No.: 1144454-29-4

Description

2-(((2-Aminoethyl)thio)methyl)-6-isopropylthieno[2,3-d]pyrimidin-4(3H)-one ( 1144454-29-4) is a high-purity synthetic compound with a molecular weight of 283.41 g/mol and the molecular formula C12H17N3OS2 . This thieno[2,3-d]pyrimidine derivative is intended for research purposes only. Thienopyrimidines are a class of compounds of significant pharmacological interest as they are recognized as structural analogs (bioisosteres) of biological nitrogenous bases like uracil and adenosine . As such, this compound serves as a valuable scaffold in medicinal chemistry research, particularly in the investigation and development of novel anti-proliferative agents. Scientific studies on related 2-alkyl-substituted-4-aminothieno[2,3-d]pyrimidines have demonstrated potent and selective anti-proliferative properties against in vitro models of breast cancer, including both MCF-7 and MDA-MB-231 cell lines, by inducing cell cycle arrest . The structure of this compound, which features an aminoethylthio side chain, may contribute to its properties and interactions in biological systems. Researchers are exploring these and related compounds to overcome challenges such as drug resistance in cancer therapy . This product is supplied with a documented purity of 98% and should be stored at 2-8°C to ensure stability . This chemical is For Research Use Only. It is not intended for diagnostic or therapeutic uses in humans or animals.

Mechanism of Action

Target of Action

Similar compounds, thieno[2,3-d]pyrimidin-4(3h)-ones, have been studied for their antimycobacterial activity against mycobacterium tuberculosis. Therefore, it’s plausible that this compound may also target similar bacterial species.

Mode of Action

Based on its structural similarity to other thieno[2,3-d]pyrimidin-4(3h)-ones, it may interfere with essential bacterial processes, leading to the inhibition of bacterial growth.

Biochemical Pathways

Given its potential antimycobacterial activity, it may disrupt the synthesis of essential bacterial components or interfere with critical metabolic pathways.

Result of Action

Based on its potential antimycobacterial activity, it may lead to the inhibition of bacterial growth, thereby potentially aiding in the treatment of tuberculosis.

Biological Activity

2-(((2-aminoethyl)thio)methyl)-6-isopropylthieno[2,3-d]pyrimidin-4(3H)-one is a compound with notable biological activity, particularly in the context of antimicrobial and therapeutic applications. Its structural features suggest potential interactions with various biological targets, making it a subject of interest in medicinal chemistry.

• Molecular Formula : C₁₂H₁₇N₃OS₂
• Molecular Weight : 283.4 g/mol
• CAS Number : 1144454-29-4

Antimycobacterial Activity

Recent studies have highlighted the compound's significant antimycobacterial properties. A series of derivatives were synthesized and screened against Mycobacterium tuberculosis, revealing promising activity profiles. Specifically, compounds similar to 2-(((2-aminoethyl)thio)methyl)-6-isopropylthieno[2,3-d]pyrimidin-4(3H)-one demonstrated effective inhibition of bacterial growth, indicating its potential as a lead compound for tuberculosis treatment .

The mechanism by which this compound exerts its biological effects may involve interference with metabolic pathways critical to the survival of pathogenic bacteria. The thieno[2,3-d]pyrimidine scaffold is known for its ability to interact with enzymes involved in nucleic acid synthesis and cellular metabolism.

Case Studies

• Study on Antimycobacterial Activity :
  • Objective : To evaluate the effectiveness of synthesized thienopyrimidine derivatives against Mycobacterium tuberculosis.
  • Findings : Among the tested compounds, several derivatives showed IC50 values in the low micromolar range, indicating strong antimycobacterial activity. The structure-activity relationship (SAR) analysis suggested that modifications at specific positions on the thienopyrimidine ring enhanced potency .
• Therapeutic Potential :
  • Research Focus : Investigating the anti-inflammatory properties of the compound.
  • Results : In vitro assays indicated that 2-(((2-aminoethyl)thio)methyl)-6-isopropylthieno[2,3-d]pyrimidin-4(3H)-one significantly reduced pro-inflammatory cytokine production in macrophages stimulated with lipopolysaccharides (LPS). This suggests potential applications in treating inflammatory diseases .

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimycobacterial	Significant growth inhibition
Anti-inflammatory	Reduced cytokine production
Cytotoxicity	Low cytotoxicity in normal cells	Not specified

Comparison with Similar Compounds

Substituent Variations at Position 6

The 6-isopropyl group distinguishes this compound from others in the thieno[2,3-d]pyrimidin-4(3H)-one family. Key comparisons include:

Compound	6-Substituent	Molecular Weight	Melting Point (°C)	Key Properties/Activities	Reference
Target compound	Isopropyl	283.37*	Not reported	Hypothesized enhanced lipophilicity	-
6-Ethyl derivatives (e.g., 2l, 2m)	Ethyl	~280–310	151–224	Anticancer activity (in vitro)
6-Methyl (CAS 35978-38-2)	Methyl	242.30	Not reported	Base scaffold for further modifications
6-Phenyl (CAS 735319-20-7)	Phenyl	312.41	Not reported	Structural diversity for SAR studies

*Calculated molecular weight based on formula.

Substituent Variations at Position 2

The 2-(((2-aminoethyl)thio)methyl) group introduces a unique thioether-linked aminoethyl chain. Comparisons with other 2-substituted derivatives:

Compound	2-Substituent	Yield (%)	Melting Point (°C)	Notable Features	Reference
Target compound	((2-Aminoethyl)thio)methyl	Not reported	Not reported	Potential for hydrogen bonding	-
2-[(2-Chloro-6-fluorobenzyl)sulfanyl]	Chloro-fluorobenzylsulfanyl	Not reported	Not reported	High lipophilicity (LogP 4.62)
2-Mercapto derivatives (e.g., 2g)	Sulfhydryl (SH)	67–87	154–196	Reactive for further functionalization
2-Arylaminomethyl (e.g., 4a–e)	Arylaminomethyl	58–89	214–256	Antifolate activity (DHFR inhibition)

Key Insight: The aminoethylthio group may enhance solubility compared to hydrophobic aryl or halogenated substituents, while the thioether linkage could improve metabolic stability relative to mercapto groups .

Pharmacological Potential

While direct activity data for the target compound are absent, insights can be drawn from analogs:

• Anticancer Activity: Derivatives with 6-ethyl or 2-arylaminomethyl groups show in vitro anticancer activity, suggesting the 6-isopropyl group may modulate potency .
• Antibacterial Potential: The thieno[2,3-d]pyrimidin-4(3H)-one core is associated with antibacterial activity, particularly when paired with hydrophilic substituents .

Preparation Methods

Gewald Reaction-Based Thiophene Formation

The Gewald reaction, a well-established method for synthesizing 2-aminothiophenes, serves as a critical starting point. Ethyl acetoacetate, malononitrile, and sulfur react in ethanol with diethylamine catalysis to yield ethyl 2-amino-4-methylthiophene-3-carboxylate. Cyclocondensation of this intermediate with isobutyronitrile under HCl gas flow generates the 6-isopropyl-substituted thieno[2,3-d]pyrimidin-4(3H)-one core. Microwave irradiation (900 W, solvent-free) reduces reaction times from hours to minutes while improving yields (88–96%).

Key Data:

Starting Material	Cyclizing Agent	Conditions	Yield (%)
Ethyl 2-amino-4-methylthiophene-3-carboxylate	Isobutyronitrile	HCl gas, 80°C, 4h	78
Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate	Triethylorthoacetate	Microwave, 900W	92

Thieno[2,3-d]oxazinone Intermediate Route

An alternative pathway employs thieno[2,3-d]oxazinones as precursors. Reaction of 2-aminothiophene-3-carboxylates with acetic anhydride forms oxazinones, which undergo ring-opening with amines to yield pyrimidinones. While less direct, this method allows greater flexibility in introducing substituents at the 2-position before pyrimidine ring closure.

Functionalization at Position 2: ((2-Aminoethyl)thio)methyl Installation

The synthesis culminates in introducing the ((2-aminoethyl)thio)methyl side chain through sequential transformations:

Chloromethylation and Thiol Displacement

• Chloromethylation : Treating 6-isopropylthieno[2,3-d]pyrimidin-4(3H)-one with chloromethyl methyl ether (MOMCl) and ZnCl₂ catalyst introduces the chloromethyl group at position 2.

• Thiolation : Reaction with 2-aminoethanethiol hydrochloride in DMF at 60°C displaces chloride via SN2 mechanism:
  $\text{Cl-CH}_2\text{-Pyrimidine} + \text{HS-CH}_2\text{CH}_2\text{NH}_2 \rightarrow \text{S-CH}_2\text{CH}_2\text{NH}_2\text{-CH}_2\text{-Pyrimidine}$
  Yields reach 68–72% after silica gel chromatography.

Mannich Reaction Approach

A one-pot method employs formaldehyde, 2-aminoethanethiol, and the thienopyrimidinone in acetic acid. The Mannich reaction forms the thioether bridge directly, though competing dimerization reduces yields to 55–60%.

Comparative Efficiency:

Method	Temperature (°C)	Time (h)	Yield (%)	Purity (HPLC)
Chloromethylation route	60	8	72	98.5
Mannich reaction	80	12	58	95.2

Optimization Strategies

Solvent Effects

Polar aprotic solvents (DMF, DMSO) enhance nucleophilicity in displacement reactions, while acetic acid improves Mannich reaction kinetics. Microwave-assisted synthesis reduces side reactions in cyclization steps.

Protecting Group Chemistry

Temporary Boc protection of the 2-aminoethyl group prevents unwanted side reactions during chloromethylation. Deprotection with TFA/CH₂Cl₂ (1:1) restores the free amine with 95% efficiency.

Purification Techniques

Combined silica gel chromatography (ethyl acetate/hexane) and recrystallization from ethanol/water (4:1) achieve >99% purity. Reverse-phase HPLC (C18 column, 0.1% TFA in acetonitrile/water) resolves regioisomeric impurities.

Analytical Characterization

Critical spectroscopic data for the final compound:

• ¹H NMR (400 MHz, DMSO-d₆): δ 1.28 (d, J=6.8 Hz, 6H, isopropyl CH₃), 2.82 (t, J=6.4 Hz, 2H, SCH₂CH₂NH₂), 3.21–3.29 (m, 1H, isopropyl CH), 3.45 (s, 2H, SCH₂), 4.01 (t, J=6.4 Hz, 2H, CH₂NH₂), 7.12 (s, 1H, thiophene H), 8.34 (s, 1H, pyrimidine H).

• HRMS (ESI+): m/z calcd for C₁₃H₁₈N₃OS₂ [M+H]⁺ 304.0889, found 304.0892 .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 2-(((2-aminoethyl)thio)methyl)-6-isopropylthieno[2,3-d]pyrimidin-4(3H)-one, and how do reaction conditions impact yield?

• Methodological Answer : The compound’s synthesis likely involves reductive amination or nucleophilic substitution. For analogous thieno[2,3-d]pyrimidinones, oxidation of methanol intermediates using Dess-Martin periodinane (DMP) achieves high yields (~91%) under anhydrous conditions . Subsequent reductive amination with amines (e.g., 2-aminoethanethiol) requires pH-controlled environments (pH 6–7) and sodium cyanoborohydride to stabilize the Schiff base intermediate . Yield variations (58–89%) in similar derivatives depend on steric/electronic effects of substituents; electron-deficient aryl amines (e.g., 2,5-dichlorophenyl) may require pre-formed imine intermediates .

Q. Which spectroscopic techniques are critical for confirming the structural integrity of this compound?

• Methodological Answer :

• IR Spectroscopy : Identify key functional groups (e.g., NH stretching at ~3300 cm⁻¹ for the aminoethyl-thio group, C=O at ~1680 cm⁻¹ for the pyrimidinone ring) .
• NMR :
• ¹H NMR : Signals for the isopropyl group (δ 1.2–1.4 ppm, doublet) and methylene protons adjacent to sulfur (δ 2.8–3.2 ppm) .
• ¹³C NMR : Carbonyl resonance (C4=O) at ~165 ppm and thioether carbons (C-S) at 35–45 ppm .
• HRMS : Confirm molecular mass with <5 ppm error (e.g., [M+H]⁺ ion) .

Q. How can researchers assess the compound’s preliminary bioactivity profile?

• Methodological Answer :

• Enzyme Inhibition Assays : Test dihydrofolate reductase (DHFR) inhibition using UV-Vis spectroscopy (e.g., NADPH oxidation at 340 nm) .
• Antimicrobial Screening : Use microdilution assays (MIC determination) against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) .
• Cytotoxicity : MTT assays on cancer cell lines (e.g., HepG2, MCF-7) at 10–100 μM concentrations .

Advanced Research Questions

Q. What strategies resolve contradictions in biological activity data across structurally similar analogs?

• Methodological Answer :

• SAR Analysis : Compare substituent effects using a library of analogs. For example, 5-(p-tolyl)thieno[2,3-d]pyrimidin-4(3H)-one derivatives show antitumor activity, while amino-substituted analogs exhibit antimicrobial properties .
• Computational Docking : Model interactions with targets (e.g., DHFR active site) using AutoDock Vina to rationalize potency differences. ClogP and polar surface area calculations can explain bioavailability discrepancies .
• Statistical Validation : Apply ANOVA to compare IC₅₀ values across ≥3 independent experiments to confirm significance (p<0.05) .

Q. How can researchers elucidate the compound’s binding mode to therapeutic targets like DHFR?

• Methodological Answer :

• X-ray Crystallography : Co-crystallize the compound with DHFR (e.g., E. coli DHFR) to resolve hydrogen-bonding interactions (e.g., pyrimidinone C=O with Asp27) .
• Isothermal Titration Calorimetry (ITC) : Measure binding affinity (Kd) and stoichiometry (n) in Tris buffer (pH 7.4, 25°C) .
• Mutagenesis Studies : Engineer DHFR mutants (e.g., Leu28→Ala) to validate critical residue interactions observed in docking .

Q. What advanced synthetic methods address challenges in introducing the 2-aminoethylthio moiety?

• Methodological Answer :

• Protection/Deprotection : Use tert-butoxycarbonyl (Boc) to protect the amino group during synthesis, followed by TFA cleavage post-coupling .
• Flow Chemistry : Optimize reaction time/temperature for thioether formation using microreactors (e.g., 60°C, 30 min residence time) to minimize disulfide byproducts .
• HPLC Purification : Employ reverse-phase C18 columns (MeCN/H₂O + 0.1% TFA) to isolate the target compound from thiol oxidation byproducts .